Cas no 897621-41-9 (2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• CAS No: 897621-41-9
• MF: C₂₀H₂₄ClN₃O₄S
• MW: 437.940262794495
• CID: 6013116
• PubChem ID: 16825873
• Update Time: 2025-06-11

2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide
• 2-(4-chlorophenoxy)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide
• AKOS024625247
• 2-(4-chlorophenoxy)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide
• 2-(4-chlorophenoxy)-N-{2-[(4-phenylpiperazin-1-yl)sulfonyl]ethyl}acetamide
• 897621-41-9
• F2068-0714

• Inchi： 1S/C20H24ClN3O4S/c21-17-6-8-19(9-7-17)28-16-20(25)22-10-15-29(26,27)24-13-11-23(12-14-24)18-4-2-1-3-5-18/h1-9H,10-16H2,(H,22,25)
• InChI Key： LELWQBZYKGJBCM-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=CC=C2)CC1)(=O)=O)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 437.1176051g/mol
• Monoisotopic Mass: 437.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide (CAS No. 897621-41-9)

The compound 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide (CAS No. 897621-41-9) is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a 4-chlorophenoxy moiety and a phenylpiperazine sulfonamide group, this molecule is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to interact with various biological targets, making it a promising candidate for further investigation.

In recent years, the demand for novel compounds like 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's sulfonamide and acetamide functionalities are known to play critical roles in modulating enzyme activity and receptor binding, which are key mechanisms in modern drug design. This aligns with the growing trend of exploring small molecule inhibitors and allosteric modulators in therapeutic applications.

One of the most frequently searched questions in the context of CAS No. 897621-41-9 revolves around its synthetic pathway and purity standards. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation, which require meticulous optimization to achieve high yields. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure the compound meets the stringent purity criteria demanded by pharmaceutical applications.

Another hot topic in discussions about 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide is its potential role in neurological disorders. The phenylpiperazine moiety is a well-known pharmacophore in central nervous system (CNS) drugs, suggesting that this compound could be explored for conditions like anxiety, depression, or neurodegenerative diseases. However, extensive preclinical studies are necessary to validate these hypotheses and assess the compound's safety profile.

From a commercial perspective, CAS No. 897621-41-9 is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in high-throughput screening. Its structural complexity and potential bioactivity make it a valuable asset in libraries designed for drug repurposing and lead optimization. Additionally, the compound's stability under various storage conditions is a critical factor for researchers, as it ensures reproducibility in experimental results.

Environmental and regulatory considerations are also paramount when working with 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize any ecological impact. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices, which are increasingly prioritized by both regulators and stakeholders.

In summary, 2-(4-chlorophenoxy)-N-{2-(4-phenylpiperazin-1-yl)sulfonylethyl}acetamide (CAS No. 897621-41-9) represents a compelling area of research with multifaceted applications. Its structural ingenuity, combined with the rising interest in personalized medicine and CNS therapeutics, positions it as a compound of significant scientific and commercial value. As the field of medicinal chemistry continues to evolve, this molecule is likely to remain a focal point for innovation and discovery.